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Germanium sulfide (GeS) and germanium selenide (GeSe) monolayers are emerging two-
dimensional (2D) materials that have garnered significant attention from the research
community. Their unique electronic and optical properties make them promising candidates for
a variety of applications in nanoelectronics and optoelectronics. This guide provides a detailed
comparison of the properties of GeS and GeSe monolayers based on first-principles studies,
offering valuable insights for researchers, scientists, and professionals in drug development
who may utilize these materials in novel sensing or therapeutic delivery platforms.

Quantitative Comparison of Material Properties

First-principles calculations, rooted in density functional theory (DFT), provide a powerful
theoretical framework for predicting the intrinsic properties of materials. The following table
summarizes key quantitative data for GeS and GeSe monolayers as reported in the scientific
literature.
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Property GeS Monolayer GeSe Monolayer

Lattice Parameters a=426A b=396A a=4.26A b=3.96A

Band Gap (PBE) 2.48 eV (Indirect)[1] 1.23 eV (Indirect)[2]

Band Gap (HSEO06) 3.28 eV (Indirect)[1] 1.80 eV (Indirect)[2], 1.61 eV

(Direct for a-GeSe)[2][3][4][5]

2.93 x 10* cm?/Vs (armchair, 3-
Electron Mobility - GeSe)[3][4]1[5], 4.71 x 103
cm?/Vs (a-GeSe)[4]

Hole Mobility

Anisotropic in the visible Anisotropic in the visible

Optical Absorption
spectrum[3][4] spectrum[3][4][5]

Note: The properties of 2D materials can be highly sensitive to the computational methods and
parameters used, such as the choice of exchange-correlation functional (e.g., PBE vs. HSE06),
which can significantly impact the predicted band gap values. The a- and 3-phases of GeSe
refer to different structural configurations.

Experimental and Computational Protocols

The data presented in this guide are derived from first-principles calculations based on Density
Functional Theory (DFT). Understanding the underlying computational methodology is crucial
for interpreting the results.

Typical Computational Workflow:

A typical first-principles study of 2D materials involves a series of computational steps to
determine their structural, electronic, and optical properties. The general workflow is illustrated
in the diagram below.
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First-principles computational workflow.
Detailed Methodologies:

e Density Functional Theory (DFT): This is the fundamental guantum mechanical modeling
method used to investigate the electronic structure of many-body systems.[6][7]

o Exchange-Correlation Functionals:

o Perdew-Burke-Ernzerhof (PBE): A widely used generalized gradient approximation (GGA)
functional. It is known to often underestimate the band gap of semiconductors.[1][2]

o Heyd-Scuseria-Ernzerhof (HSEQ06): A hybrid functional that mixes a portion of exact
Hartree-Fock exchange with a GGA functional. It generally provides more accurate band
gap predictions for semiconductors compared to PBE.[1][2][4]
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o Software Packages: Calculations are typically performed using software packages such as
the Vienna Ab initio Simulation Package (VASP).

o Basis Sets: Plane-wave basis sets are commonly employed to expand the electronic
wavefunctions.

o Pseudopotentials: The projector augmented-wave (PAW) method is often used to describe
the interaction between the core and valence electrons.

» Convergence Criteria: Strict convergence criteria for energy and forces are applied to ensure
the accuracy of the calculations. For instance, the total energy is typically converged to
within 10> eV and the forces on each atom to less than 0.01 eV/A.

o Optical Properties: The imaginary part of the dielectric function, from which the absorption
coefficient is derived, is calculated using methods like the random phase approximation
(RPA) or by solving the Bethe-Salpeter equation (BSE) for more accurate results that include
excitonic effects.[4]

» Carrier Mobility: Carrier mobility is often calculated using the deformation potential theory,
which considers scattering by acoustic phonons.

Comparative Analysis of GeS and GeSe Monolayers

Electronic Properties:

Both GeS and GeSe monolayers are semiconductors. First-principles calculations consistently
show that GeS possesses a larger band gap than GeSe.[1][8] For instance, using the PBE
functional, the indirect band gap of GeS is around 2.48 eV, while for GeSe it is approximately
1.23 eV.[1][2] The more accurate HSEO0G6 functional increases these values to 3.28 eV for GeS
and around 1.6-1.8 eV for GeSe.[1][2] Notably, some studies have identified a direct band gap
for the a-phase of GeSe monolayer, which is highly desirable for optoelectronic applications
such as light-emitting diodes and solar cells.[2][3][4][5]

The charge carrier mobility is a critical parameter for electronic device performance. Studies
have shown that 3-GeSe monolayers exhibit exceptionally high and anisotropic electron
mobility, with a calculated value of 2.93 x 10* cm?/Vs along the armchair direction, which is
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comparable to that of black phosphorene.[3][4][5] The carrier mobility in GeS is generally
predicted to be lower.

Optical Properties:

Both GeS and GeSe monolayers exhibit anisotropic optical absorption in the visible spectrum,
meaning their interaction with light depends on the polarization of the light relative to the crystal
axes.[3][4] This property can be exploited in applications such as polarized photodetectors. The
smaller band gap of GeSe suggests that it can absorb a broader range of the solar spectrum
compared to GeS, making it a potentially better material for photovoltaic applications.

Logical Relationships in First-Principles Studies

The process of a first-principles study follows a logical progression, where each step builds
upon the previous one. This hierarchical relationship is crucial for obtaining accurate and
meaningful results.
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Logical flow of a first-principles study.

In conclusion, first-principles studies reveal that both GeS and GeSe monolayers are promising
2D materials with distinct properties. GeS is a wide-band-gap semiconductor, while GeSe has a
smaller band gap and, in its a-phase, a direct gap, along with high electron mobility. These
differences make them suitable for different applications, with GeSe showing particular promise
for high-performance electronics and optoelectronics. The choice between GeS and GeSe will

ultimately depend on the specific requirements of the intended application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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